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Compound of Interest

Compound Name: PC-046

Cat. No.: B15610826

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the performance of KN046, a novel bispecific antibody targeting PD-L1

and CTLA-4, with other therapeutic alternatives. The information is based on available clinical

trial data.

Disclaimer: The majority of the clinical trial data currently available for KN046 originates from

studies sponsored by its manufacturer, Alphamab Oncology. Truly independent, head-to-head

comparative studies with other checkpoint inhibitors are not yet available in the public domain.

Therefore, the findings presented here should be interpreted with this context in mind. The

user-provided topic "PC-046" has been interpreted as a likely reference to KN046, as our

research yielded no relevant findings for "PC-046."

Mechanism of Action
KN046 is a bispecific antibody designed to simultaneously target two key immune checkpoint

proteins: Programmed Death-Ligand 1 (PD-L1) and Cytotoxic T-Lymphocyte-Associated

Protein 4 (CTLA-4). By blocking these two pathways, KN046 aims to enhance the body's anti-

tumor immune response. A preclinical study has suggested that KN046 has a higher affinity for

PD-L1 and can mediate the depletion of regulatory T cells in the tumor microenvironment,
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which may lead to a stronger anti-tumor effect and reduced side effects compared to

combination therapies of two separate checkpoint inhibitors[1].
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KN046 dual-targeting mechanism.

Performance Data in Clinical Trials
The following tables summarize the efficacy and safety data from key clinical trials of KN046 in

various cancer types.

Non-Small Cell Lung Cancer (NSCLC)
Table 1: Efficacy of KN046 in Advanced NSCLC
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Trial
Identifier

Treatmen
t Arm

Patient
Populatio
n

N ORR (%)
Median
PFS
(months)

Median
OS
(months)

NCT03838

848 (Phase

II)[2]

KN046 (3

mg/kg)

Failed

platinum-

based

chemo

30 13.3 3.68 19.70

NCT03838

848 (Phase

II)[2]

KN046 (5

mg/kg)

Failed

platinum-

based

chemo

34 14.7 3.68 13.04

NCT04054

531 (Phase

II)[3]

KN046 +

Chemo

1L

Metastatic

NSCLC

87 46.0 5.8 26.6

NCT03733

951 (Phase

I)[1]

KN046

Monothera

py

EGFR-

mutant

NSCLC

36 6.3 - -

Table 2: Safety of KN046 in Advanced NSCLC (Grade ≥3 Treatment-Related Adverse Events -

TRAEs)

Trial Identifier Treatment Arm
Most Common Grade ≥3
TRAEs (%)

NCT03838848 (Phase II)[2] KN046 (3 mg/kg & 5 mg/kg)

Anemia (28.1), Hyperglycemia

(26.7), Infusion-related

reactions (26.7)

NCT04054531 (Phase II)[3] KN046 + Chemo

Anemia (87.4), Loss of

appetite (72.4), Neutropenia

(70.1)

Triple-Negative Breast Cancer (TNBC)
Table 3: Efficacy of KN046 in Metastatic TNBC (NCT03872791, Phase II)[4]
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Treatment Arm N ORR (%)
Median PFS
(months)

Median OS
(months)

KN046 (3 mg/kg)

+ nab-paclitaxel
16 60.0 8.61 Not Reached

KN046 (5 mg/kg)

+ nab-paclitaxel
11 20.0 3.65 27.73

Overall 27 44.0 7.33 30.92

Table 4: Safety of KN046 in Metastatic TNBC (NCT03872791, Phase II)

Grade of TRAEs Incidence (%)

Any Grade 100

Grade ≥3 66.7

Experimental Protocols
Below are the detailed methodologies for some of the key experiments cited in the clinical

trials.

Protocol: Phase I Trial of KN046 in Advanced Solid
Tumors (NCT03733951)[1]

Study Design: This was a multicenter, open-label, dose-escalation and expansion study.

Patient Population: Patients with histologically or cytologically confirmed advanced

unresectable or metastatic solid tumors who had progressed after standard treatment. Key

inclusion criteria included being at least 18 years old, having at least one measurable lesion,

and an ECOG performance status of 0 or 1.

Treatment Administration: KN046 was administered intravenously. In the dose-escalation

phase, doses of 1, 3, and 5 mg/kg were given every 2 weeks (Q2W), and 5 mg/kg was given

every 3 weeks (Q3W). The recommended Phase II dose (RP2D) was determined to be 5

mg/kg Q2W.
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Efficacy Assessment: Tumor response was evaluated every 6 weeks for the first year and

every 12 weeks thereafter, according to RECIST v1.1 criteria.

Safety Assessment: Adverse events were monitored throughout the study and graded

according to NCI-CTCAE v5.0.

Patient Screening Enrollment
Inclusion/Exclusion Criteria

Dose Escalation

1, 3, 5 mg/kg Q2W
5 mg/kg Q3W

Dose Expansion
RP2D: 5 mg/kg Q2W

Efficacy & Safety Assessment Follow-up

Click to download full resolution via product page

Workflow for the NCT03733951 trial.

Protocol: Phase II Trial of KN046 in Advanced NSCLC
(NCT03838848)[2][5]

Study Design: A Phase II, open-label, multicenter study.

Patient Population: Patients aged 18-75 with histologically or cytologically documented

Stage IV NSCLC who had failed first-line platinum-based chemotherapy. Patients were

required to have at least one measurable lesion and an ECOG performance status of 0 or 1.

Treatment Administration: Patients received either 3 mg/kg or 5 mg/kg of KN046

intravenously every 2 weeks until disease progression or unacceptable toxicity.

Efficacy Assessment: The primary endpoint was the objective response rate (ORR) as

evaluated by a blinded independent review committee (BIRC) based on RECIST v1.1.

Safety Assessment: Adverse events were monitored and graded using NCI-CTCAE v5.0.

Protocol: Phase II Trial of KN046 in Metastatic TNBC
(NCT03872791)[4]

Study Design: An open-label, multicenter, Phase II study.
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Patient Population: Treatment-naïve patients with locally advanced inoperable or metastatic

TNBC.

Treatment Administration: Patients received either 3 mg/kg or 5 mg/kg of KN046 every 2

weeks in combination with nab-paclitaxel.

Efficacy Assessment: The primary endpoints were ORR and duration of response (DoR).

Secondary endpoints included progression-free survival (PFS) and overall survival (OS).

Safety Assessment: Safety and tolerability were assessed by monitoring treatment-emergent

adverse events.

Comparison with Other Immunotherapies
Direct comparative data for KN046 against other checkpoint inhibitors is lacking. However, to

provide context, the following table includes data from a network meta-analysis of other PD-

1/PD-L1 inhibitors in solid tumors. Note: This is not a direct comparison and should be

interpreted with caution.

Table 5: Comparative Efficacy of Other PD-1/PD-L1 Inhibitors in Solid Tumors (Network Meta-

analysis)[5]

Treatment vs. Control
Hazard Ratio for Overall Survival (95%
CrI)

Nivolumab 0.75 (0.62-0.93)

Pembrolizumab 0.71 (0.57-0.89)

Atezolizumab 0.77 (0.62-0.96)

Conclusion
The available data from manufacturer-sponsored trials suggest that KN046, both as a

monotherapy and in combination with chemotherapy, shows promising anti-tumor activity and a

manageable safety profile in certain patient populations with advanced cancers, including

NSCLC and TNBC. The dual-targeting mechanism of action is a novel approach in cancer

immunotherapy.
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However, the core need for independent verification of these findings remains. Without non-

sponsored, head-to-head comparative trials, the relative efficacy and safety of KN046

compared to established immunotherapies like pembrolizumab and durvalumab cannot be

definitively determined. Researchers and clinicians should consider the current data as

preliminary and await further independent validation to fully understand the therapeutic

potential of KN046.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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